Cas no 165743-61-3 (Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-)

• Product Name: Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-
• CAS No: 165743-61-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 110688
• PubChem ID: 22145407
• Update Time: 2025-04-18

Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-
• Ethanone, 1-(1,5-diethyl-1H-pyrazol-3-yl)- (9CI)
• 1-(1,5-DIETHYLPYRAZOL-3-YL)ETHANONE
• 165743-61-3
• SCHEMBL6077710
• CVSVOYOSJSDAGG-UHFFFAOYSA-N
• 1-(1,5-Diethyl-1H-pyrazol-3-yl)ethanone
• DTXSID301277695
• 3-Acetyl-1,5-diethylpyrazole

• Inchi： 1S/C9H14N2O/c1-4-8-6-9(7(3)12)10-11(8)5-2/h6H,4-5H2,1-3H3
• InChI Key： CVSVOYOSJSDAGG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(CC)N(CC)N=1

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89